Cas no 2228987-51-5 (4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol)
4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol
- 4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol
- EN300-1754827
- 2228987-51-5
-
- Inchi: 1S/C13H20N2O/c1-15(2)9-12-6-10(3-4-13(12)16)5-11-7-14-8-11/h3-4,6,11,14,16H,5,7-9H2,1-2H3
- InChI Key: YWMXPVFYEBASIN-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CN(C)C)CC1CNC1
Computed Properties
- Exact Mass: 220.157563266g/mol
- Monoisotopic Mass: 220.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.5Ų
4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1754827-0.05g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1754827-0.1g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1754827-0.25g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1754827-0.5g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1754827-1.0g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 1g |
$1500.0 | 2023-06-03 | ||
| Enamine | EN300-1754827-2.5g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1754827-5.0g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 5g |
$4349.0 | 2023-06-03 | ||
| Enamine | EN300-1754827-10.0g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 10g |
$6450.0 | 2023-06-03 | ||
| Enamine | EN300-1754827-1g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1754827-5g |
4-[(azetidin-3-yl)methyl]-2-[(dimethylamino)methyl]phenol |
2228987-51-5 | 5g |
$4349.0 | 2023-09-20 |
4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol
Exploring the Potential of 4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol (CAS No. 2228987-51-5) in Modern Research
The compound 4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol (CAS No. 2228987-51-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This molecule, characterized by its azetidine and phenol moieties, offers a versatile scaffold for drug discovery and development. Researchers are particularly interested in its ability to modulate biological pathways, making it a promising candidate for targeting various diseases.
One of the key features of 4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol is its dimethylamino group, which enhances its solubility and bioavailability. This attribute is crucial for drug formulation, as it ensures efficient delivery and absorption in the body. Additionally, the azetidin-3-yl ring provides structural rigidity, which can improve binding affinity to specific biological targets. These properties align with current trends in medicinal chemistry, where researchers prioritize molecules with optimized pharmacokinetic profiles.
In the context of trending topics, 4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol has been explored in relation to neurodegenerative diseases and inflammatory disorders. With the rising global prevalence of conditions like Alzheimer's and Parkinson's, there is a growing demand for novel therapeutic agents. Preliminary studies suggest that this compound may interact with neurotransmitter systems, offering a potential avenue for treatment. Similarly, its anti-inflammatory properties could make it valuable for managing chronic inflammatory conditions, a hot topic in current medical research.
From an SEO perspective, users frequently search for terms like "azetidine derivatives in drug discovery" and "phenol-based bioactive compounds." By focusing on these keywords, this article aims to address common queries while providing original insights. The compound's CAS No. 2228987-51-5 is also a critical identifier for researchers seeking precise information, making it essential to include in professional discussions.
Another area of interest is the compound's potential role in cancer research. The dimethylamino moiety, in particular, has been linked to cytotoxic effects against certain cancer cell lines. While further studies are needed, this aligns with the broader search trend for "anticancer small molecules" and "targeted therapy compounds." By highlighting these connections, this article caters to both academic and industry professionals looking for cutting-edge developments.
In summary, 4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol (CAS No. 2228987-51-5) represents a fascinating subject of study with multifaceted applications. Its structural uniqueness, combined with its potential therapeutic benefits, positions it as a valuable tool in modern research. As the scientific community continues to explore its capabilities, this compound may soon play a pivotal role in addressing some of today's most pressing health challenges.
2228987-51-5 (4-(azetidin-3-yl)methyl-2-(dimethylamino)methylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)